Cas no 885518-24-1 (6-Amino-1H-indole-4-carbonitrile)

6-Amino-1H-indole-4-carbonitrile structure
885518-24-1 structure
Product Name:6-Amino-1H-indole-4-carbonitrile
CAS No:885518-24-1
MF:C9H7N3
MW:157.171981096268
MDL:MFCD07357292
CID:711920
PubChem ID:24728021
Update Time:2024-12-09

6-Amino-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-1H-indole-4-carbonitrile
    • 1H-Indole-4-carbonitrile,6-amino-
    • 6-Amino-4-cyanoindole
    • 6-Amino-1H-indole-4-carbonitrile (ACI)
    • DB-058157
    • 1H-Indole-4-carbonitrile,6-amino-(9CI)
    • DTXSID20646106
    • CS-0131080
    • AKOS006284063
    • SB15120
    • E70367
    • 885518-24-1
    • AS-82201
    • MDL: MFCD07357292
    • Inchi: 1S/C9H7N3/c10-5-6-3-7(11)4-9-8(6)1-2-12-9/h1-4,12H,11H2
    • InChI Key: FAZCSULILFKNOZ-UHFFFAOYSA-N
    • SMILES: N#CC1C2=C(NC=C2)C=C(N)C=1

Computed Properties

  • Exact Mass: 157.063997236g/mol
  • Monoisotopic Mass: 157.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • PSA: 65.60000
  • LogP: 2.20298

6-Amino-1H-indole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM146835-250mg
6-amino-1H-indole-4-carbonitrile
885518-24-1 95%
250mg
$*** 2023-03-31
Chemenu
CM146835-1g
6-amino-1H-indole-4-carbonitrile
885518-24-1 95%
1g
$*** 2023-03-31
TRC
A634103-1mg
6-Amino-4-cyanoindole
885518-24-1
1mg
$ 50.00 2022-06-07
TRC
A634103-2mg
6-Amino-4-cyanoindole
885518-24-1
2mg
$ 65.00 2022-06-07
TRC
A634103-10mg
6-Amino-4-cyanoindole
885518-24-1
10mg
$ 135.00 2022-06-07
Chemenu
CM146835-1g
6-amino-1H-indole-4-carbonitrile
885518-24-1 95%
1g
$720 2021-08-05
Alichem
A199008640-1g
6-Amino-1H-indole-4-carbonitrile
885518-24-1 95%
1g
$657.20 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1201720-100mg
6-Amino-1H-indole-4-carbonitrile
885518-24-1 97%
100mg
¥639.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1201720-250mg
6-Amino-1H-indole-4-carbonitrile
885518-24-1 97%
250mg
¥1051.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1201720-1g
6-Amino-1H-indole-4-carbonitrile
885518-24-1 97%
1g
¥3605.00 2024-04-27
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.